Cas no 261762-40-7 (2-Chloro-3,6-difluorobenzamide)

• Product Name: 2-Chloro-3,6-difluorobenzamide
• CAS No: 261762-40-7
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• MDL: MFCD01631444
• CID: 92579
• PubChem ID: 2773514
• Update Time: 2025-10-28

2-Chloro-3,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,6-difluorobenzamide
• Benzamide,2-chloro-3,6-difluoro
• FT-0693053
• 261762-40-7
• AKOS006227979
• MFCD01631444
• Benzamide, 2-chloro-3,6-difluoro-
• SCHEMBL5800279
• CS-0450223
• JS-4197
• DTXSID40378513
• SY061889

• MDL： MFCD01631444
• Inchi： 1S/C7H4ClF2NO/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H2,11,12)
• InChI Key： MDFUJEDMGQUCBB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(N)=O)F)F

Computed Properties

• Exact Mass: 190.99500
• Monoisotopic Mass: 190.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: powder
• Density: 1.49
• Boiling Point: 191°Cat760mmHg
• Flash Point: 69.3°C
• Refractive Index: 1.535
• PSA: 43.09000
• LogP: 2.41740
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-3,6-difluorobenzamide

Professional Introduction to 2-Chloro-3,6-difluorobenzamide (CAS No. 261762-40-7)

2-Chloro-3,6-difluorobenzamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 261762-40-7, belongs to a class of halogenated benzamides that exhibit distinct chemical and biological characteristics. The presence of both chlorine and fluorine substituents in its molecular structure imparts enhanced reactivity and selectivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 2-Chloro-3,6-difluorobenzamide consists of a benzene ring substituted with chlorine at the 2-position and fluorine atoms at the 3- and 6-positions, followed by an amide functional group. This arrangement creates a highly electronegative environment around the molecule, which influences its interactions with biological targets. The electron-withdrawing nature of the fluorine atoms and the electron-donating amide group contribute to the compound's ability to engage in hydrogen bonding and other non-covalent interactions, which are crucial for its biological activity.

In recent years, there has been growing interest in halogenated benzamides as building blocks for drug discovery. The introduction of halogen atoms into aromatic rings can significantly modulate the pharmacokinetic properties of molecules, including their solubility, metabolic stability, and binding affinity. 2-Chloro-3,6-difluorobenzamide is no exception and has been explored in various contexts due to its potential to serve as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 2-Chloro-3,6-difluorobenzamide is its utility in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced binding affinity to specific biological targets. For instance, studies have demonstrated that derivatives of this compound can interact with enzymes and receptors involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and autoimmune disorders. The fluorine atoms, in particular, have been shown to improve the metabolic stability of drug candidates by resisting enzymatic degradation.

The synthesis of 2-Chloro-3,6-difluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the chlorination of a fluorobenzene precursor followed by selective functionalization at the 3- and 6-positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms efficiently. These synthetic strategies highlight the compound's complexity and the sophistication required to produce it in high purity.

The pharmacological potential of 2-Chloro-3,6-difluorobenzamide has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can bind to various protein targets with high specificity. For example, it has been found to interact with serine proteases and kinase enzymes, which are key players in numerous disease pathways. These interactions suggest that derivatives of this compound could be developed into inhibitors or modulators for therapeutic use.

In clinical research settings, 2-Chloro-3,6-difluorobenzamide has been investigated as a lead compound for developing new treatments. Preclinical studies have shown that certain analogs exhibit anti-inflammatory and anti-proliferative effects without significant toxicity. These findings have prompted further investigation into optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers aim to enhance its therapeutic efficacy while minimizing side effects.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can alter the electronic properties of molecules, leading to improved binding affinities and pharmacokinetic profiles. In the case of 2-Chloro-3,6-difluorobenzamide, the combination of chlorine and fluorine substituents creates a unique set of properties that make it an attractive candidate for drug development. The ability to fine-tune these properties through synthetic chemistry offers a powerful tool for designing next-generation therapeutics.

The future directions for research on 2-Chloro-3,6-difluorobenzamide include exploring its applications in emerging fields such as precision medicine and targeted therapy. Advances in genomic sequencing and biomarker analysis have opened up new possibilities for developing personalized treatments based on individual patient profiles. Compounds like this one could play a crucial role in tailoring therapies to specific genetic or molecular signatures.

In conclusion, 2-Chloro-3,6-difluorobenzamide (CAS No. 261762-40-7) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for halogenated benzamides, compounds like this one are likely to remain at the forefront of drug discovery efforts.